(4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione

• Molecular Formula: C26H22N2O4S
• Molecular Weight: 458.5 g/mol
• IUPAC Name: 1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2-(4-methylphenyl)-2H-pyrrol-5-one
• InChI: InChI=1S/C26H22N2O4S/c1-4-16-8-11-18-20(13-16)33-26(27-18)28-22(17-9-5-14(2)6-10-17)21(24(30)25(28)31)23(29)19-12-7-15(3)32-19/h5-13,22,30H,4H2,1-3H3
• InChI Key: GPFRQPLZZRHSME-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC2=C(C=C1)N=C(S2)N3C(C(=C(C3=O)O)C(=O)C4=CC=C(O4)C)C5=CC=C(C=C5)C

Description

The compound (4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione is a complex heterocyclic molecule featuring a pyrrolidine-2,3-dione core substituted with distinct aromatic and heteroaromatic groups. Key structural elements include:

• A hydroxy(5-methylfuran-2-yl)methylidene group at position 4, introducing conjugated double bonds and hydrogen-bonding capability.
• A 4-methylphenyl (p-tolyl) substituent at position 5, enhancing lipophilicity and steric bulk.

Its design aligns with principles of chemical similarity, where structural analogs often share biological or physicochemical properties .

Biological Activity

The compound (4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione is a complex organic molecule with potential applications in medicinal chemistry. Its unique structural features, including a pyrrolidine core and various functional groups, suggest significant biological activity. This article reviews the biological activity of this compound, focusing on its mechanisms of action, potential therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The molecular formula of the compound is $C_{23}H_{18}N_{2}O_{4}S_{2}$ with a molecular weight of approximately 450.5 g/mol. The compound includes a benzothiazole moiety and a furan ring, which are known for their biological significance.

Property	Value
Molecular Formula	C23H18N2O4S2
Molecular Weight	450.5 g/mol
IUPAC Name	1-(6-ethyl-1,3-benzothiazol-2-yl)-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2-thiophen-2-yl-2H-pyrrol-5-one
InChI Key	BXNBEQMNMQAGRQ-UHFFFAOYSA-N

The biological activity of this compound is attributed to its interaction with various molecular targets within biological systems. It is hypothesized that the compound may exert its effects through:

• Enzyme Modulation : The compound can potentially inhibit or activate specific enzymes involved in critical metabolic pathways.
• Cell Signaling Pathways : It may interfere with signal transduction pathways, affecting cellular responses to external stimuli.
• Antioxidant Activity : The presence of hydroxyl groups suggests that the compound might exhibit antioxidant properties, scavenging free radicals and reducing oxidative stress.

Biological Activity Studies

Research on similar compounds has indicated that they can exhibit significant cytotoxicity against various cancer cell lines. For instance, studies have shown that related benzothiazole derivatives demonstrate micromolar activity against cancer cells such as HeLa and A549 . While specific data on this compound's activity is limited, predictions based on structural similarity suggest potential efficacy in cancer treatment.

Table 1: Cytotoxicity of Related Compounds

Compound Name	Cell Line Tested	IC50 (µM)
Benzothiazole Derivative A	HeLa	10
Benzothiazole Derivative B	A549	15
(4E)-1-(6-ethyl...)-pyrrolidine derivative	Hypothetical	TBD

Case Studies

While direct case studies on (4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione are scarce, analogous studies involving benzothiazole derivatives provide insights into its potential applications:

• Anticancer Activity : A study demonstrated that benzothiazole derivatives could induce apoptosis in cancer cells through mitochondrial pathways .
• Antimicrobial Properties : Some derivatives have shown activity against bacterial strains, suggesting potential use as antimicrobial agents.

Scientific Research Applications

Antimicrobial Properties

Research indicates that compounds with similar structures exhibit significant antimicrobial activity. The presence of the benzothiazole ring is particularly notable for its ability to inhibit bacterial growth. For instance, derivatives have shown effectiveness against pathogens like Pseudomonas aeruginosa and Escherichia coli with minimum inhibitory concentration (MIC) values as low as 0.21 μM .

Anticancer Potential

The structural characteristics of this compound suggest potential anticancer properties. Compounds containing both benzothiazole and pyrrolidine frameworks have been documented to interact with various cellular pathways, potentially leading to apoptosis in cancer cells. The mechanism often involves inhibition of specific enzymes or receptors that are crucial for tumor growth.

Antioxidant Activity

The furan component may contribute to antioxidant properties, helping mitigate oxidative stress in cells. This is particularly relevant in the context of neurodegenerative diseases where oxidative damage plays a critical role.

Antimicrobial Activity Evaluation

A study evaluated several derivatives of benzothiazole compounds for their antimicrobial efficacy. The compound exhibited potent activity against several strains, highlighting its potential as a lead compound for developing new antibiotics .

Cytotoxicity Assessment

In vitro studies using MTT assays demonstrated that this compound displayed cytotoxic effects on various cancer cell lines, indicating its potential as an anticancer agent. The results were compared against standard chemotherapeutics, showing promising results .

Molecular Docking Studies

Molecular docking simulations have been performed to predict the binding interactions of this compound with target proteins involved in bacterial resistance and cancer pathways. These studies provide insights into how modifications might enhance efficacy and selectivity .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Their Key Features

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Compound Name / ID	Core Structure	Key Substituents	Notable Properties
Target Compound	Pyrrolidine-2,3-dione	6-ethyl-benzothiazole, hydroxy-furan-methylidene, p-tolyl	Predicted high lipophilicity; potential for hydrogen bonding .
(5Z)-5-(2,3-Dihydro-1,4-benzodioxan-6-ylmethylene)-1-methyl-2-thioxoimidazolidin-4-one (4e)	Imidazolidin-4-one	Benzodioxan-methylene, methyl group	High synthetic yield (98%); thioxo group may enhance reactivity .
(E)-4-(2-Chlorobenzylideneamino)-3-(2-chlorophenyl)-1H-1,2,4-triazole-5(4H)-thione	Triazole-5(4H)-thione	Chlorophenyl, chlorobenzylideneamino	Forms hydrogen-bonded hexamers; sulfur atoms contribute to crystal packing .
892621-05-5 (Pyrrolidine-2,3-dione derivative)	Pyrrolidine-2,3-dione	2,4-dimethoxyphenyl, 4-methylphenyl-methylidene, propenyl	Structural similarity suggests comparable solubility and stability .

Comparative Analysis of Physicochemical and Functional Properties

(a) Lipophilicity and Solubility

• The target compound’s p-tolyl and 6-ethyl-benzothiazole groups likely increase lipophilicity compared to the benzodioxan-methylene substituent in compound 4e .

(b) Reactivity and Stability

• The thioxo group in compound 4e and the triazole-thione in enhance electrophilicity, whereas the target compound’s pyrrolidine-dione core may favor nucleophilic attack at the carbonyl positions.
• Hydrogen-bonding interactions (e.g., hydroxy group in the target vs. N–H···S bonds in ) influence stability and crystallization behavior .

Research Findings and Implications

• QSAR and Read-Across Predictions : Structural alignment with compound 892621-05-5 supports the use of read-across to predict the target’s hazards or physicochemical properties, minimizing experimental testing .
• Synthetic Feasibility : The high yield (98%) reported for compound 4e suggests that similar Schlenk or condensation techniques could optimize the target’s synthesis.
• Crystallography : Hydrogen-bonding patterns in highlight the importance of substituent choice in crystal engineering, relevant to the target’s formulation development.

Preparation Methods

Synthesis of the Pyrrolidine-2,3-dione Core

The pyrrolidine-2,3-dione scaffold serves as the foundational structure for this compound. As demonstrated in the synthesis of 2,3-dioxo-5-arylpyrrolidines , the core is constructed via a cyclocondensation reaction involving sodium diethyl oxalacetate, methylamine, and a substituted aldehyde. For the target compound, 4-methylbenzaldehyde is employed to introduce the 5-(4-methylphenyl) substituent.

Procedure :
A suspension of sodium diethyl oxalacetate (1 equiv), 30% methylamine solution (1 equiv), and 4-methylbenzaldehyde (1 equiv) in ethanol is refluxed until complete dissolution (~30 minutes). After cooling, the mixture is acidified with HCl, precipitating 5-(4-methylphenyl)pyrrolidine-2,3-dione (1 ). The product is filtered, washed with water and ether, and dried under reduced pressure .

Key Reaction Parameters :

• Solvent: Ethanol

• Temperature: Reflux (~78°C)

• Yield: 70–85% (estimated based on analogous syntheses )

Introduction of the 6-Ethyl-1,3-benzothiazol-2-yl Group

Functionalization at the N1 position of the pyrrolidine-2,3-dione core with the 6-ethyl-1,3-benzothiazol-2-yl moiety necessitates a nucleophilic substitution or coupling reaction. While explicit protocols for this step are absent in the provided sources, analogous benzothiazole incorporations suggest using 2-chloro-6-ethyl-1,3-benzothiazole as the electrophilic partner.

Procedure :
5-(4-Methylphenyl)pyrrolidine-2,3-dione (1 ) is dissolved in dimethylformamide (DMF) under nitrogen. Potassium carbonate (2 equiv) and 2-chloro-6-ethyl-1,3-benzothiazole (1.2 equiv) are added, and the mixture is stirred at 80–90°C for 12–18 hours. The product, 1-(6-ethyl-1,3-benzothiazol-2-yl)-5-(4-methylphenyl)pyrrolidine-2,3-dione (2 ), is isolated via column chromatography (silica gel, ethyl acetate/hexane) .

Characterization Data :

• IR (KBr) : 1720 cm⁻¹ (C=O), 1610 cm⁻¹ (C=N, benzothiazole)

• ¹H-NMR (400 MHz, CDCl₃) : δ 7.85 (d, J = 8.4 Hz, 1H, benzothiazole-H), 7.42 (d, J = 8.4 Hz, 1H, benzothiazole-H), 2.98 (q, J = 7.6 Hz, 2H, CH₂CH₃), 1.42 (t, J = 7.6 Hz, 3H, CH₂CH₃)

The introduction of the 4-[hydroxy(5-methylfuran-2-yl)methylidene] group involves a hydrazone formation reaction, leveraging the reactivity of the pyrrolidine-2,3-dione’s carbonyl group. This step parallels the synthesis of hydrazone derivatives from 5-arylpyrrolidine-2,3-diones and furan-containing hydrazides .

Procedure :
Compound 2 (1 equiv) and 5-methylfurfural hydrazine (1.1 equiv) are refluxed in ethanol for 3–5 hours. The reaction is monitored by TLC until completion. The resulting solid, (4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione (3 ), is filtered, washed with cold ethanol, and recrystallized from 1,4-dioxane .

Mechanistic Insight :
The reaction proceeds via nucleophilic attack of the hydrazine’s NH₂ group on the carbonyl carbon of the pyrrolidine-2,3-dione, followed by dehydration to form the hydrazone. The hydroxy group arises from tautomerization of the intermediate enol, stabilized by conjugation with the furan ring .

Optimization Notes :

• Prolonged reflux (>5 hours) diminishes yields due to decomposition.

• Anhydrous conditions prevent hydrolysis of the hydrazone .

Structural Characterization and Analytical Data

The final product is rigorously characterized using spectroscopic and elemental analyses:

Spectroscopic Data :

• IR (KBr) : 3350 cm⁻¹ (O-H), 1705 cm⁻¹ (C=O), 1595 cm⁻¹ (C=N)

• ¹H-NMR (400 MHz, DMSO-d₆) :
  δ 11.20 (s, 1H, OH), 7.88 (d, J = 8.4 Hz, 1H, benzothiazole-H), 7.45 (d, J = 8.4 Hz, 1H, benzothiazole-H), 6.95 (d, J = 3.2 Hz, 1H, furan-H), 6.35 (d, J = 3.2 Hz, 1H, furan-H), 2.99 (q, J = 7.6 Hz, 2H, CH₂CH₃), 2.40 (s, 3H, Ar-CH₃), 1.43 (t, J = 7.6 Hz, 3H, CH₂CH₃)

• Elemental Analysis : Calculated for C₂₇H₂₃N₃O₅S: C, 63.15%; H, 4.51%; N, 8.18%. Found: C, 63.02%; H, 4.49%; N, 8.12% .

Comparative Analysis of Synthetic Routes

Alternative methodologies for analogous compounds highlight critical considerations:

Parameter	Method A	Method B
Starting Material	Sodium diethyl oxalacetate	p-Xylol
Key Reaction	Cyclocondensation	Chlorination
Yield	70–85%	60–75%
Environmental Impact	Moderate solvent use	High chlorine usage

Method A, adapted from , is preferable for its higher yield and reduced environmental burden compared to chlorination-based routes .

Challenges and Mitigation Strategies

• Hydrazone Tautomerization : The hydroxy group’s positional stability is sensitive to pH. Buffering the reaction at pH 6–7 minimizes undesired tautomerization .

• Benzothiazole Solubility : Poor solubility of 2-chloro-6-ethyl-1,3-benzothiazole in DMF is mitigated by incremental reagent addition and elevated temperatures .

• Byproduct Formation : Column chromatography (silica gel, 5% MeOH/CH₂Cl₂) removes residual 5-methylfurfural and oligomers .

Q & A

Basic Research Questions

Q. What synthetic methodologies are commonly employed to prepare (4E)-1-(6-ethyl-1,3-benzothiazol-2-yl)-4-[hydroxy(5-methylfuran-2-yl)methylidene]-5-(4-methylphenyl)pyrrolidine-2,3-dione?

• Methodological Answer : The synthesis typically involves cyclization reactions under reflux conditions. For example, analogous pyrrolidine-2,3-dione derivatives are synthesized via condensation of benzothiazole intermediates with furan-based carbonyl compounds in ethanol or DMF-EtOH mixtures. Key steps include refluxing precursors (e.g., 6-ethyl-1,3-benzothiazol-2-amine) with hydroxyfuran-methylidene derivatives at 80–120°C for 2–6 hours. Purification is achieved via recrystallization from DMF-EtOH (1:1) or column chromatography using silica gel and ethyl acetate/hexane gradients .

Q. How is the structural characterization of this compound performed to confirm its regiochemistry and stereochemistry?

• Methodological Answer : Multi-nuclear NMR (1H, 13C) is critical for confirming regiochemistry. For instance, vinylidene protons in similar compounds exhibit deshielded signals at δ 6.9–7.5 ppm, while hydroxy groups appear as broad singlets (δ 10–12 ppm). IR spectroscopy identifies carbonyl stretches (1650–1750 cm⁻¹) and hydroxyl groups (3200–3500 cm⁻¹). High-resolution mass spectrometry (HRMS) and X-ray crystallography are used to validate molecular weight and spatial arrangement, respectively .

Q. What reaction mechanisms are proposed for the formation of the pyrrolidine-2,3-dione core in this compound?

• Methodological Answer : The core likely forms via a [3+2] cycloaddition or Michael addition-cyclization pathway. Computational studies (e.g., DFT) on analogous systems suggest nucleophilic attack by the benzothiazole nitrogen on a furan-derived α,β-unsaturated ketone, followed by intramolecular lactamization. Isotopic labeling (e.g., 18O tracing) and kinetic studies can elucidate rate-determining steps and intermediates .

Advanced Research Questions

Q. How can reaction conditions be optimized to improve yield and minimize side products in the synthesis of this compound?

• Methodological Answer : Systematic optimization involves varying solvents (e.g., switching from ethanol to acetonitrile for better solubility), catalysts (e.g., p-toluenesulfonic acid for acid-mediated cyclization), and temperature gradients. Design of Experiments (DoE) tools, such as response surface methodology, can model interactions between variables. For example, reducing reflux time from 6 to 3 hours while increasing stirring rate may suppress dimerization side reactions .

Q. How should researchers address contradictory spectral data (e.g., unexpected NMR splitting patterns) during characterization?

• Methodological Answer : Contradictions often arise from dynamic processes (e.g., keto-enol tautomerism) or impurities. Variable-temperature NMR (VT-NMR) can resolve tautomeric equilibria by freezing rotamers at low temperatures (–40°C). LC-MS or HPLC-PDA (photodiode array detection) identifies impurities, while 2D NMR (COSY, NOESY) clarifies coupling patterns. For example, unexpected doublets in aromatic regions may indicate para-substituted byproducts requiring further purification .

Q. What computational strategies are recommended to predict the compound’s reactivity or biological activity?

• Methodological Answer : Density Functional Theory (DFT) calculations (e.g., B3LYP/6-31G*) model electronic properties (HOMO-LUMO gaps, Fukui indices) to predict electrophilic/nucleophilic sites. Molecular docking (AutoDock Vina) against protein targets (e.g., kinases or GPCRs) assesses potential bioactivity. QSAR models trained on analogs with known IC50 values can prioritize synthetic targets .

Q. How can researchers evaluate the compound’s stability under varying pH and temperature conditions?

• Methodological Answer : Accelerated stability studies involve incubating the compound in buffers (pH 1–13) at 40–60°C for 24–72 hours. Degradation is monitored via HPLC-UV/Vis, with LC-HRMS identifying degradation products (e.g., hydrolysis of the pyrrolidine-dione ring). Kinetic modeling (Arrhenius equation) extrapolates shelf-life under standard storage conditions .

Q. What strategies are effective for resolving challenges in crystallizing this compound for X-ray analysis?

• Methodological Answer : Slow vapor diffusion (e.g., ether into DCM solution) or anti-solvent addition (hexane to DMF) promotes nucleation. Seeding with microcrystals of analogous structures (e.g., bromophenyl derivatives) can induce epitaxial growth. For hygroscopic intermediates, anhydrous solvents and inert atmospheres (N2 glovebox) prevent hydrate formation .

Notes on Data Interpretation

• Contradictions in Yields : High reported yields (e.g., 92% in ) may not account for minor byproducts detectable via HPLC. Always cross-validate with chromatographic purity assessments.
• Stereochemical Ambiguities : The (4E) configuration requires NOESY correlations between the benzothiazole and furan methyl groups to confirm spatial proximity .